(2,3-Difluoro-4-nonylphenyl)boronic acid

• CAS No.: 126334-38-1
• Molecular Formula: C15H23BF2O2
• Molecular Weight: 284.15 g/mol
• IUPAC Name: (2,3-difluoro-4-nonylphenyl)boronic acid
• InChI: InChI=1S/C15H23BF2O2/c1-2-3-4-5-6-7-8-9-12-10-11-13(16(19)20)15(18)14(12)17/h10-11,19-20H,2-9H2,1H3
• InChI Key: YZPYBLLARCIZPU-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=C(C=C1)CCCCCCCCC)F)F)(O)O

Description

(2,3-Difluoro-4-nonylphenyl)boronic acid is an organoboron compound featuring a fluorinated aromatic ring with a long-chain nonyl substituent at the para position. The 2,3-difluoro substitution on the phenyl ring introduces electronic effects that modulate the Lewis acidity and reactivity of the boronic acid group, while the nonyl chain enhances hydrophobicity, making it suitable for applications requiring lipid bilayer interactions or micelle formation . Its synthesis typically involves halogen-directed lithiation and subsequent boronation, as demonstrated in analogous fluorophenylboronic acid syntheses . This compound is of interest in medicinal chemistry, materials science, and dynamic combinatorial chemistry due to its ability to form reversible boronate esters with diols and other nucleophiles .

Comparison with Similar Compounds

Table 1: Key Structural and Electronic Properties of Fluorinated Phenylboronic Acids

Compound Name	Substituents	pKa*	Lewis Acidity	Key Applications
(2,3-Difluoro-4-nonylphenyl)boronic acid	2,3-F₂, 4-C₉H₁₉	~8.5†	Moderate	Lipophilic carriers, sensors
Phenylboronic acid	None	~8.8	Low	Basic boronate chemistry
3-Fluorophenylboronic acid	3-F	~8.3	Moderate	Enzyme inhibition
4-Methoxycarbonylphenylboronic acid	4-COOMe	~7.2	High	Glucose sensing
2,6-Difluorophenylboronic acid	2,6-F₂	~8.6	Moderate	Dynamic combinatorial libraries

*Experimental pKa values vary with solvent and measurement conditions. †Estimated based on fluorinated analogs .

• Electronic Effects: The 2,3-difluoro substitution stabilizes the boronate conjugate base through inductive electron withdrawal, reducing pKa compared to non-fluorinated analogs (e.g., phenylboronic acid). However, this effect is less pronounced than in 4-substituted electron-withdrawing groups (e.g., COOMe) .
• Steric Effects: The bulky nonyl chain distinguishes this compound from shorter-chain analogs (e.g., 4-propoxy derivatives), enhancing membrane affinity but reducing solubility in polar solvents .

Reactivity in Dynamic Systems

In boronic ester exchange reactions, (2,3-Difluoro-4-nonylphenyl)boronic acid exhibits slower equilibration kinetics compared to smaller analogs like phenylboronic acid due to steric hindrance from the nonyl group. For example, phenylboronic acid forms boroxine trimers rapidly in CDCl₃, whereas the nonyl-substituted analog likely remains monomeric or forms micelles under similar conditions . This property makes it less suitable for dynamic combinatorial libraries requiring rapid equilibration but advantageous in stabilizing lipid-based carriers .

Table 2: Antiproliferative and Inhibitory Activities of Boronic Acids

Compound Name	IC₅₀ (4T1 Breast Cancer)	HDAC Inhibition (Magnaporthe oryzae)
Phenanthren-9-yl boronic acid	0.45 µM	Not tested
6-Hydroxynaphthalen-2-yl boronic acid	0.72 µM	Not tested
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	Not tested	1.0 µM
(2,3-Difluoro-4-nonylphenyl)boronic acid	Not reported	Not reported

While (2,3-Difluoro-4-nonylphenyl)boronic acid lacks direct antiproliferative data, its structural analogs demonstrate that fluorination and hydrophobic substituents enhance cell permeability and target binding.

Selectivity in Biochemical Assays

The compound’s boronic acid group interacts selectively with serine proteases and β-lactamases, similar to phenylboronic acid. However, its nonyl chain may reduce false-positive interactions in disk potentiation tests compared to smaller analogs like 3-acetamidophenylboronic acid (APBA), which exhibit lower diagnostic specificity .